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Compound of Interest

Compound Name: SJB2-043

Cat. No.: B1680999 Get Quote

The following provides essential safety and logistical information for the proper disposal of

SJB2-043, a deubiquitinase inhibitor. This guidance is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices and environmental

compliance.

Disposal and Handling Plan
Proper disposal of SJB2-043 is critical to maintain a safe laboratory environment and prevent

environmental contamination. As a solid powder, SJB2-043 requires careful handling to avoid

dust generation. When dissolved in solvents such as DMSO, it should be treated as a chemical

waste stream.

Step-by-Step Disposal Protocol:
Consult Safety Data Sheet (SDS): Always refer to the manufacturer-specific SDS for the

most detailed and up-to-date disposal and handling information. Safety Data Sheets are

available from suppliers such as MedchemExpress, Probechem, and MyBioSource.[1][2][3]

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses or goggles, gloves, and a lab coat.

Solid Waste Disposal:

Collect waste SJB2-043 powder in a clearly labeled, sealed, and compatible container.
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Label the container as "Hazardous Waste" and include the chemical name: "SJB2-043 (2-

phenyl-naphth[2,3-d]oxazole-4,9-dione)".

Store the waste container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed chemical waste disposal service.[4][5]

Solution Waste Disposal:

Collect solutions containing SJB2-043 (e.g., in DMSO) in a sealed, compatible container

labeled for flammable liquid waste.

The label should clearly state "Hazardous Waste, Flammable" and list the contents, for

example, "SJB2-043 in DMSO".

Do not dispose of SJB2-043 solutions down the drain.[4]

Manage the waste container according to your institution's hazardous waste procedures,

including arranging for professional disposal.[5]

Contaminated Labware:

Dispose of grossly contaminated disposable labware (e.g., pipette tips, tubes) as solid

chemical waste.

Decontaminate non-disposable glassware with an appropriate solvent before washing.

Quantitative Data Summary
The following table summarizes key quantitative data for SJB2-043, compiled from various

suppliers and research articles.
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Parameter Value Source

Molecular Weight 275.26 g/mol [2][3]

Formula C17H9NO3 [2][3]

Appearance Solid Powder [2][3]

Purity >99% (Varies by supplier) [3]

IC50 (USP1/UAF1) 544 nM (0.544 µM) [1][2][6]

EC50 (K562 cells) ~1.07 µM [2][6]

Solubility in DMSO 10 mM or ~3.33 mg/mL [2][3]

Storage (Solid)
-20°C for 12 months; 4°C for 6

months
[2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 6

months
[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of SJB2-
043.
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Caption: Decision workflow for the disposal of SJB2-043 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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